Cas no 108287-79-2 (Pyridazine,3,6-dichloro-4-(2-chloro-1,1-dimethylethyl)-)

• Product Name: Pyridazine,3,6-dichloro-4-(2-chloro-1,1-dimethylethyl)-
• CAS No: 108287-79-2
• MF: C₈H₉Cl₃N₂
• MW: 239.529458761215
• CID: 171437
• PubChem ID: 163783
• Update Time: 2025-04-19

Pyridazine,3,6-dichloro-4-(2-chloro-1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridazine,3,6-dichloro-4-(2-chloro-1,1-dimethylethyl)-
• 3,6-dichloro-4-(1-chloro-2-methylpropan-2-yl)pyridazine
• 3,6-Dichloro-4-(2-chloro-1,1-dimethylethyl)pyridazine
• DTXSID1073781
• SCHEMBL10368077
• 108287-79-2
• Pyridazine, 3,6-dichloro-4-(2-chloro-1,1-dimethylethyl)-

• Inchi： 1S/C8H9Cl3N2/c1-8(2,4-9)5-3-6(10)12-13-7(5)11/h3H,4H2,1-2H3
• InChI Key： RAQXMXAKHJIKEE-UHFFFAOYSA-N
• SMILES： ClCC(C)(C)C1=C(N=NC(=C1)Cl)Cl

Computed Properties

• Exact Mass: 237.98337
• Monoisotopic Mass: 237.983131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives